Cas no 886933-11-5 (N-(2-chlorophenyl)-2-{4-(1H-pyrrol-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide)

• Product Name: N-(2-chlorophenyl)-2-{4-(1H-pyrrol-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
• CAS No: 886933-11-5
• MF: C₁₈H₁₄ClN₅OS₂
• MW: 415.919659137726
• CID: 5477567
• PubChem ID: 18577088
• Update Time: 2025-10-29

N-(2-chlorophenyl)-2-{4-(1H-pyrrol-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 886933-11-5
• AKOS016398241
• N-(2-chlorophenyl)-2-{[4-(1H-pyrrol-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• 2-((4-(1H-pyrrol-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(2-chlorophenyl)acetamide
• STL452602
• F2650-0089
• N-(2-chlorophenyl)-2-[(4-pyrrol-1-yl-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• N-(2-chlorophenyl)-2-{4-(1H-pyrrol-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

• Inchi： 1S/C18H14ClN5OS2/c19-13-6-1-2-7-14(13)20-16(25)12-27-18-22-21-17(15-8-5-11-26-15)24(18)23-9-3-4-10-23/h1-11H,12H2,(H,20,25)
• InChI Key： KYYRMGFSGSZTRM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(CSC1=NN=C(C2=CC=CS2)N1N1C=CC=C1)=O

Computed Properties

• Exact Mass: 415.0328301g/mol
• Monoisotopic Mass: 415.0328301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 118Ų

Additional information on N-(2-chlorophenyl)-2-{4-(1H-pyrrol-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

N-(2-chlorophenyl)-2-{4-(1H-pyrrol-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide: A Comprehensive Overview

The compound with CAS No. 886933-11-5, known as N-(2-chlorophenyl)-2-{4-(1H-pyrrol-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development. The molecule's structure is characterized by a combination of aromatic heterocycles, including a pyrrole ring and a thiophene moiety, which contribute to its distinctive electronic and chemical properties.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, particularly those incorporating sulfur-containing groups such as thiophenes. The presence of the thiophen-2-yl group in this compound suggests potential anti-inflammatory and antioxidant activities, as these groups are known to enhance bioavailability and stability in biological systems. Additionally, the pyrrole moiety is associated with neuroprotective effects, making this compound a promising candidate for treating neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed transition metal catalysts to facilitate key steps such as cross-coupling reactions, which are essential for constructing the complex heterocyclic framework. The use of these catalysts has not only improved the yield but also enhanced the purity of the final product, making it suitable for advanced biological testing.

In terms of pharmacokinetics, preliminary studies indicate that this compound exhibits favorable absorption profiles in vitro. Its ability to permeate cellular membranes efficiently suggests potential efficacy in targeting intracellular pathogens or disease-causing agents. Furthermore, the presence of the chlorine atom in the phenyl ring may modulate its interaction with biological receptors, enhancing its selectivity and reducing off-target effects.

The integration of computational chemistry tools has played a pivotal role in understanding the molecular interactions of this compound. Molecular docking studies have revealed that it binds effectively to several key protein targets associated with inflammatory responses and oxidative stress. These findings underscore its potential as a therapeutic agent in conditions such as arthritis and cardiovascular diseases.

Looking ahead, ongoing research is focused on optimizing the compound's pharmacokinetic properties to improve its bioavailability further. Researchers are also exploring its potential as a lead compound for developing new drug candidates with enhanced efficacy and reduced toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from the laboratory to clinical trials.

In conclusion, N-(2-chlorophenyl)-2-{4-(1H-pyrrol-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide represents a significant advancement in heterocyclic chemistry. Its unique structure, combined with cutting-edge synthetic methodologies and computational analysis, positions it as a promising candidate for addressing unmet medical needs. As research continues to unfold, this compound holds the potential to make a substantial impact on both pharmacology and materials science.